Cas no 799-55-3 (BIS(4-METHOXYPHENYL)PHENYLPHOSPHINE OXIDE)

• Product Name: BIS(4-METHOXYPHENYL)PHENYLPHOSPHINE OXIDE
• CAS No: 799-55-3
• MF: C₂₀H₁₉O₃P
• MW: 338.336826562881
• CID: 984944
• PubChem ID: 4589182
• Update Time: 2025-04-20

BIS(4-METHOXYPHENYL)PHENYLPHOSPHINE OXIDE Chemical and Physical Properties

Names and Identifiers

• BIS(4-METHOXYPHENYL)PHENYLPHOSPHINE OXIDE
• 1-methoxy-4-[(4-methoxyphenyl)-phenylphosphoryl]benzene
• Phenyl-bis-<4-methoxy-phenyl>-phosphinoxid
• Phenyl-bis-<p-methoxyphenyl>-phosphinoxid
• DTXSID00404605
• NBQOOLBMFPUECX-UHFFFAOYSA-N
• 799-55-3
• SCHEMBL5619254
• bis(4-methoxyphenyl)phenyl phosphine oxide

• Inchi： 1S/C20H19O3P/c1-22-16-8-12-19(13-9-16)24(21,18-6-4-3-5-7-18)20-14-10-17(23-2)11-15-20/h3-15H,1-2H3
• InChI Key： NBQOOLBMFPUECX-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 338.10700
• Monoisotopic Mass: 338.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 45.34000
• LogP: 3.34320